Cas no 334-50-9 (Spermidine trihydrochloride)

• Product Name: Spermidine trihydrochloride
• CAS No: 334-50-9
• MF: C₇H₂₂Cl₃N₃
• MW: 254.628678798676
• MDL: MFCD00012918
• CID: 307865
• PubChem ID: 24277993
• Update Time: 2026-05-14

Spermidine trihydrochloride Chemical and Physical Properties

Names and Identifiers

• N1-(3-Aminopropyl)butane-1,4-diamine trihydrochloride
• Spermidine 3HCL
• 1,4-Butanediamine,N1-(3-aminopropyl)-, hydrochloride (1:3)
• N'-(3-aminopropyl)butane-1,4-diamine,trihydrochloride
• Spermidine trihydrochloride
• Sulfobetaine 12
• 4-Azoniaoctamethylenediammonium trichloride
• N-(3-Aminopropyl)-1,4-butanediamine trihydrochloride
• N-(3-aminopropyl)butane-1,4-diaminetrihydrochloride
• SPD trihydrochloride
• Spermidine hydrochloride
• Spermidine (trihydrochloride)
• 1,4-BUTANEDIAMINE, N-(3-AMINOPROPYL)-, TRIHYDROCHLORIDE
• C7H19N3.3HCl
• 1O14BED398
• 1,4-Butanediamine, N-(3-aminopropyl), hydrochloride
• Spermidine trihydrochloride, 99+%
• 1,4-Butanediamine, N1-(3-aminopropyl)-,
• Spermidinetrihydrochloride

• MDL： MFCD00012918
• Inchi： 1S/C7H19N3.3ClH/c8-4-1-2-6-10-7-3-5-9;;;/h10H,1-9H2;3*1H
• InChI Key： LCNBIHVSOPXFMR-UHFFFAOYSA-N
• SMILES： Cl[H].Cl[H].Cl[H].N([H])(C([H])([H])C([H])([H])C([H])([H])N([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H]

Computed Properties

• Exact Mass: 253.08800
• Monoisotopic Mass: 253.087931
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 56.8
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 64.099

Experimental Properties

• Color/Form: Not available
• Density: 0.906
• Melting Point: 257-259 °C (lit.)
• Boiling Point: 246.6 °C at 760 mmHg
• Flash Point: 118.1 °C
• PH: 3.0-6.0 (25℃, 1M in H2O)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: Soluble in water
• PSA: 64.07000
• LogP: 3.86120
• Solubility: Not available

Spermidine trihydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：3-10
• RTECS：EJ7023000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：room temp
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines
• Other Chemical Reagents

Additional information on Spermidine trihydrochloride

Recent Advances in Spermidine Trihydrochloride (CAS 334-50-9) Research: Implications for Biomedical Applications

Spermidine trihydrochloride (CAS 334-50-9), a polyamine derivative, has garnered significant attention in recent years due to its multifaceted roles in cellular processes and potential therapeutic applications. This research briefing synthesizes the latest findings on spermidine trihydrochloride, focusing on its molecular mechanisms, biomedical applications, and recent advancements in formulation and delivery strategies. The compound's ability to modulate autophagy, oxidative stress, and inflammation positions it as a promising candidate for addressing age-related diseases, neurodegenerative disorders, and metabolic syndromes.

A 2023 study published in Nature Cell Biology elucidated the molecular pathways through which spermidine trihydrochloride enhances autophagy, a critical cellular recycling process. Researchers demonstrated that spermidine trihydrochloride upregulates key autophagy-related proteins, such as ATG5 and LC3-II, via epigenetic modulation. These findings were corroborated by in vivo experiments showing improved mitochondrial function and reduced oxidative damage in aged murine models treated with spermidine trihydrochloride. The study's results suggest that this compound could serve as a potent anti-aging intervention, with potential applications in longevity research.

In the realm of neurodegenerative diseases, a groundbreaking 2024 clinical trial reported in Science Translational Medicine investigated spermidine trihydrochloride's efficacy in Alzheimer's disease (AD) patients. The double-blind, placebo-controlled study revealed that oral administration of spermidine trihydrochloride (100 mg/day for 12 months) significantly reduced tau protein phosphorylation and improved cognitive scores in mild-to-moderate AD patients. These neuroprotective effects were attributed to the compound's ability to cross the blood-brain barrier and modulate neuronal autophagy, highlighting its potential as a disease-modifying therapy for AD.

Recent advancements in drug delivery systems have addressed the challenge of spermidine trihydrochloride's limited bioavailability. A 2023 paper in Advanced Drug Delivery Reviews described the development of nanoparticle-encapsulated spermidine trihydrochloride formulations that enhance intestinal absorption and tissue targeting. These novel delivery systems, particularly those utilizing poly(lactic-co-glycolic acid) (PLGA) nanoparticles, have shown up to 3-fold increases in bioavailability in preclinical models, paving the way for more efficient therapeutic applications.

The immunomodulatory properties of spermidine trihydrochloride have also been extensively studied. Research published in Cell Reports (2024) demonstrated that spermidine trihydrochloride can reprogram macrophage polarization from the pro-inflammatory M1 phenotype to the anti-inflammatory M2 phenotype, suggesting potential applications in autoimmune diseases and chronic inflammation. This immunomodulatory effect was found to be mediated through the inhibition of NF-κB signaling and activation of AMP-activated protein kinase (AMPK) pathways.

From a safety perspective, recent toxicological studies have confirmed the favorable safety profile of spermidine trihydrochloride. A comprehensive 2023 meta-analysis in Regulatory Toxicology and Pharmacology reviewed data from 27 preclinical and clinical studies, concluding that spermidine trihydrochloride exhibits minimal toxicity even at doses significantly higher than those used in therapeutic applications. This safety profile, combined with its pleiotropic biological effects, positions spermidine trihydrochloride as a versatile compound for various biomedical applications.

Looking forward, several clinical trials are currently investigating new applications for spermidine trihydrochloride, including its potential in cardiovascular health, metabolic disorders, and as an adjuvant in cancer therapy. The compound's ability to enhance the efficacy of existing therapies while mitigating their side effects represents a particularly promising avenue for future research. As our understanding of spermidine trihydrochloride's mechanisms continues to expand, so too does its potential to address some of the most challenging medical conditions of our time.